Cas no 130986-21-9 (1,4-Diazacyclopropa[cd]pentalene(9CI))

1,4-Diazacyclopropa[cd]pentalene(9CI) structure
130986-21-9 structure
Product Name:1,4-Diazacyclopropa[cd]pentalene(9CI)
CAS No:130986-21-9
MF:C6H2N2
MW:102.093480587006
CID:102457
PubChem ID:57347845
Update Time:2025-04-18

1,4-Diazacyclopropa[cd]pentalene(9CI) Chemical and Physical Properties

Names and Identifiers

    • 1,4-Diazacyclopropa[cd]pentalene(9CI)
    • 130986-21-9
    • 1,4-Diazacyclopropa[cd]pentalene
    • DTXSID70721497
    • Inchi: 1S/C6H2N2/c1-3-4-2-8-6(7-1)5(3)4/h1-2H
    • InChI Key: NATYUBKZENFCIO-UHFFFAOYSA-N
    • SMILES: N1C=C2C3C=NC=1C2=3

Computed Properties

  • Exact Mass: 102.02186
  • Monoisotopic Mass: 102.021798072g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 274
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1
  • Topological Polar Surface Area: 24.7Ų

Experimental Properties

  • PSA: 25.78

1,4-Diazacyclopropa[cd]pentalene(9CI) Related Literature

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